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Compound of Interest

N-(Amino-PEG5)-N-bis(PEG4-
acid)

Cat. No.: B609416

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the heterobifunctional linker, N-(Amino-
PEG5)-N-bis(PEG4-acid), a critical component in the development of advanced bioconjugates,
particularly antibody-drug conjugates (ADCs). This document outlines its chemical properties,
provides detailed experimental protocols for its use, and illustrates its role in targeted drug
delivery.

Core Properties and Specifications

N-(Amino-PEGS5)-N-bis(PEG4-acid) is a branched polyethylene glycol (PEG) derivative
designed with a central primary amine and two terminal carboxylic acid functional groups. This
unique architecture allows for the covalent attachment of up to two molecules of interest, such
as cytotoxic drugs, to a primary biomolecule, like an antibody, thereby increasing the drug-to-
antibody ratio (DAR) in a controlled manner.[1] The hydrophilic PEG spacers enhance the
solubility and stability of the resulting conjugate and can improve its pharmacokinetic profile.

A summary of its key quantitative data is presented in the table below.
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Property Value References
CAS Number 2093152-86-2 [11[2]13][4]
Molecular Weight ~776.9 g/mol [11[2][5]
Molecular Formula C34H68N2017 [11[2][5]
Purity >95% [3]
Appearance Liquid

) 1 x Primary Amine, 2 x
Functional Groups o [3]
Carboxylic Acid

Role in Antibody-Drug Conjugate (ADC)
Development

The primary application of N-(Amino-PEG5)-N-bis(PEG4-acid) is in the construction of ADCs.
[3] Its heterobifunctional nature allows for a sequential conjugation strategy. First, the primary
amine of the linker can be coupled to a biomolecule, typically an antibody. Subsequently, the
two terminal carboxylic acid groups are available to be conjugated to a payload, such as a
cytotoxic drug. This approach facilitates the creation of ADCs with a defined and higher drug
loading, which can be crucial for therapeutic efficacy.

Below is a diagram illustrating the conceptual workflow of using this linker to create an ADC
and its mechanism of action.
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ADC Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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